2-{[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]thio}-6-ethoxy-1,3-benzothiazole

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C22H25N3O2S2/c1-2-27-18-8-9-19-20(14-18)29-22(23-19)28-16-21(26)25-12-10-24(11-13-25)15-17-6-4-3-5-7-17/h3-9,14H,2,10-13,15-16H2,1H3
• InChI Key: DLRSDQRMOXBEJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C22H25N3O2S2
• Molecular Weight: 427.6 g/mol

Description

2-{[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]thio}-6-ethoxy-1,3-benzothiazole, also known as BZT-5, is a chemical compound that belongs to the benzothiazole family. It has a molecular formula of C24H28N4O2S2 and a molecular weight of 488.64 g/mol. BZT-5 has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

2-{[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]thio}-6-ethoxy-1,3-benzothiazole acts as a selective DAT ligand, binding to the DAT protein and inhibiting the reuptake of dopamine. This leads to an increase in dopamine levels in the synaptic cleft, which can have a variety of effects on the brain and behavior.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. In animal models, this compound has been shown to increase locomotor activity, induce hyperthermia, and increase dopamine release in the striatum. It has also been shown to have potential antidepressant and antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]thio}-6-ethoxy-1,3-benzothiazole in lab experiments is its high selectivity for DAT, which allows researchers to study the specific effects of dopamine reuptake inhibition without affecting other neurotransmitter systems. However, one limitation is that this compound has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 2-{[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]thio}-6-ethoxy-1,3-benzothiazole. One area of interest is its potential use in the treatment of substance abuse disorders, particularly cocaine addiction. Another area of interest is its potential use as an imaging agent for DAT in positron emission tomography (PET) scans, which could provide valuable insights into the role of dopamine in various neurological disorders. Additionally, further research is needed to understand the long-term effects of this compound and its potential for clinical use.

Scientific Research Applications

2-{[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]thio}-6-ethoxy-1,3-benzothiazole has been studied for its potential use as a dopamine transporter (DAT) ligand. DAT is a protein that is responsible for the reuptake of dopamine into presynaptic neurons, and drugs that target DAT have been shown to have potential therapeutic applications for a variety of neurological and psychiatric disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and substance abuse disorders.